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Compound of Interest

Compound Name: PEG 23 lauryl ether

Cat. No.: B15546263

Ensuring the safe and environmentally responsible disposal of PEG 23 lauryl ether, also
known as Brij 35, is critical for laboratory safety and compliance. This document provides a
comprehensive, step-by-step guide for researchers, scientists, and drug development
professionals on the proper handling and disposal of this substance.

Immediate Safety and Handling Precautions

Before handling PEG 23 lauryl ether, it is imperative to be familiar with its potential hazards.
This substance is an irritant to the eyes, skin, and respiratory system.[1] Always wear
appropriate personal protective equipment (PPE), including chemical safety goggles,
compatible chemical-resistant gloves, and a lab coat.[1][2] Work in a well-ventilated area,
preferably with mechanical exhaust, and ensure that a safety shower and eye bath are readily
accessible.[1][2]

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of PEG 23 lauryl ether is through a
licensed professional waste disposal service.[1][3] Adherence to all federal, state, and local
environmental regulations is mandatory.[1][4]

o Waste Collection:

o Collect waste PEG 23 lauryl ether and any contaminated materials in suitable, tightly
closed containers.[1][2][3]
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o Clearly label the waste containers with the chemical name and associated hazards.

o Do not mix with other waste materials.[5]

e Engage a Licensed Waste Disposal Service:
o Contact a certified chemical waste disposal company to arrange for pickup and disposal.

o Provide the waste disposal service with the Safety Data Sheet (SDS) for PEG 23 lauryl
ether to ensure they can handle it appropriately.

o Recommended Disposal Technology:

o The preferred method of disposal is chemical incineration.[1] The material should be
dissolved or mixed with a combustible solvent and burned in a chemical incinerator
equipped with an afterburner and scrubber.[1]

o Alternatively, the waste can be sent to an authorized waste incinerator that allows for
energy recovery.[6][7]

o Disposal of Contaminated Packaging:
o Empty containers should be handled as the product itself.[5]

o Dispose of contaminated packaging and liners in the same manner as the chemical waste,
through a licensed disposal service.[3]

Emergency Procedures for Spills

In the event of a spill, follow these procedures to minimize exposure and environmental
contamination:

o Evacuate and Ventilate: Evacuate unnecessary personnel from the spill area and ensure
adequate ventilation.[8]

o Wear Appropriate PPE: Before addressing the spill, don the required personal protective
equipment, including a respirator, chemical safety goggles, rubber boots, and heavy rubber
gloves.[1]
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e Containment and Cleanup:

o Small Spills: Absorb the spilled material with an inert substance like sand or vermiculite.[1]
Place the absorbed material into a closed container for disposal.[1][4]

o Large Spills: If the product is in its liquid form, absorb it with an inert material.[4] If it is a
solid, use a shovel to place the material into a suitable waste disposal container.[4]

o Decontaminate the Area: After the material has been completely picked up, wash the spill
site and ventilate the area.[1]

o Waste Disposal: Dispose of the contained spill waste according to the procedures outlined
above.

Chemical and Physical Properties

The following table summarizes key quantitative data for PEG 23 lauryl ether.

Property Value

CAS Number 9002-92-0[1]

Molecular Formula C58H118024[9]

Melting Point 41 - 45 °C[1]

Boiling Point 100 °C[1]

Flash Point > 149 °C (> 300.2 °F)[4][10]
pH 5.5 - 7.5 (100 g/N)[1]
Solubility Soluble in water[1][10]
Vapor Pressure <1 mmHg at 20 °C[1]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of PEG
23 lauryl ether waste and the management of spills.
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PEG 23 Lauryl Ether for Disposal

Is it waste chemical or a spill?

Waste Spill

Waste Chemical Spill Occurred

Wear appropriate PPE

Collect in a labeled, sealed container

Contain spill with inert absorbent material

Collect absorbed material in a sealed container

Decontaminate spill area

Contact Licensed Waste Disposal Service

Arrange for transport and incineration

Disposal Complete

Click to download full resolution via product page

Disposal and Spill Response Workflow for PEG 23 Lauryl Ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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